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Compound of Interest

Compound Name: JNJ-42314415

Cat. No.: B12398950

Immediate Action Required: Obtain the Safety Data Sheet (SDS) for INJ-42314415.

A specific Safety Data Sheet (SDS) for INJ-42314415 is not publicly available through
standard searches. The SDS is the most critical document for ensuring the safe handling and
proper disposal of this research chemical. It is imperative that researchers, scientists, and drug
development professionals obtain the SDS directly from the manufacturer or supplier of INJ-
42314415 before handling or disposing of the substance. This document will provide specific,
mandatory instructions and safety precautions.

Without the SDS, it is not possible to provide definitive, step-by-step disposal procedures for
JNJ-42314415. The following information is a set of general guidelines for the disposal of
laboratory chemical waste and should not be considered a substitute for the specific
instructions in the SDS.

General Guidelines for Laboratory Chemical Waste
Disposal

These are general procedures and may need to be adapted based on local regulations and the
specific hazards outlined in the SDS for INJ-42314415.

1. Waste Ildentification and Segregation:

o Treat all waste materials containing JNJ-42314415 as hazardous chemical waste unless
confirmed otherwise by a qualified professional and the SDS.
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Do not mix JNJ-42314415 waste with other chemical waste streams unless compatibility is
confirmed. Incompatible chemicals can react violently, producing heat or toxic gases.

Segregate waste into categories such as halogenated solvents, non-halogenated solvents,
solid waste, and aqueous waste.

. Waste Collection and Storage:

Use appropriate, leak-proof, and clearly labeled containers for waste collection. Plastic
containers are often preferred over glass to minimize the risk of breakage.

The waste container must be labeled with the words "Hazardous Waste" and the full
chemical name "INJ-42314415". For mixtures, list all components.

Keep waste containers securely closed except when adding waste.

Store waste in a designated, well-ventilated, and secure area away from general laboratory
traffic.

. Disposal of Empty Containers:
An empty container that held a hazardous chemical may still contain hazardous residue.

Containers that held acutely hazardous waste may require triple rinsing with a suitable
solvent. The rinsate must be collected and disposed of as hazardous waste.[1][2]

Once properly decontaminated, labels on the empty container should be defaced before
disposal in regular trash.[1]

. Final Disposal:

Disposal of chemical waste is regulated and must be handled by a licensed hazardous waste
disposal service or the institution's Environmental Health and Safety (EHS) department.[3]

Do not dispose of INJ-42314415 down the drain or in regular trash.[3][4]

Contact your institution's EHS office to arrange for the pickup and disposal of the chemical
waste.[3][5]
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For investigational drug products like INJ-42314415, specific protocols often apply:

e Unused or expired investigational drugs may need to be returned to the study sponsor or
destroyed according to the sponsor's specific instructions.[6][7]

» Destruction of investigational products often requires incineration at a permitted hazardous
waste facility.[6][8]

 Strict documentation and witnessing of the destruction process may be required.[6]

General Chemical Waste Disposal Workflow

The following diagram illustrates a general workflow for the disposal of laboratory chemical
waste.
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General Laboratory Chemical Waste Disposal Workflow

No gquantitative data regarding the specific disposal parameters for INJ-42314415 were found
in the public domain. For detailed experimental protocols related to the handling and disposal

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12398950?utm_src=pdf-body-img
https://www.benchchem.com/product/b12398950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

of this compound, consultation with the manufacturer and the specific SDS is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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